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Introduction and Composition

The herbicide mixture of foramsulfuron and iodosulfuron-methyl-sodium is a selective, post-emergence

sulfonylurea herbicide used for controlling broadleaf weeds in field corn. It inhibits the acetolactate synthase

(ALS) enzyme, disrupting branched-chain amino acid synthesis in susceptible plants [1] [2]. A registered

commercial product containing this mixture is Tribute Solo 32 DF Herbicide, a wettable granule

formulation containing 30.0% foramsulfuron and 2.0% iodosulfuron-methyl-sodium [3].

Registered Uses and Application Parameters

The following table summarizes the key registered application parameters for this herbicide mixture based

on Canadian re-evaluation data [3].

Parameter Specification

Primary Use Site Field Corn (Eastern Canada and Manitoba)

Application Method Field sprayer, post-emergence

Application Frequency Once per season
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Parameter Specification

Tank-Mixing May be applied with tank-mix partners to enhance weed control
efficacy

Restricted-Entry Interval
(REI)

12 hours

Implementation Timeline Label amendments must be implemented within 24 months of February
4, 2025

Experimental Protocol: Efficacy Under Dust Stress

A 2019-2020 field study in a semi-arid region of Iran investigated the impact of airborne dust on the efficacy

of various herbicides, including a mixture of foramsulfuron + iodosulfuron + thiencarbazone (FIT) for

controlling Amaranthus retroflexus L. (redroot pigweed) [1] [4]. The detailed methodology is as follows:

1. Experimental Design:

Design: Randomized complete block design with a factorial arrangement and three replicates.
Factors: Two dust levels (with dust, without dust) and eight herbicide treatments, including FIT.

Herbicide Formulation: MaisTer Power, 25% OD (Oil Dispersion) [1].
Application Rate: 719.2 grams of active ingredient per hectare (g ai ha⁻¹) for the FIT mixture [1].

2. Dust Preparation and Application:

Dust Collection: Dust was collected from smooth surfaces (windows, cars) after dust events in
western Iran.

Dust Characterization: Collected dust was analyzed for particle size and mineralogical/elemental
composition (e.g., SiO₂, CaO, Al₂O₃) [1].

Application: Dust was applied at a rate of 1 g m⁻² to shoots of A. retroflexus at the 4-6 leaf stage
using a calibrated windpump. This growth stage was selected to coincide with typical dust events in

the region [1].

3. Herbicide Application:

Timing: Herbicides were applied 10 minutes after dust application.

Equipment: A rechargeable electric-knapsack sprayer equipped with a flood-jet nozzle (8002 E) was
used.
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Spray Volume: 250 liters per hectare (L ha⁻¹).

Pressure & Speed: Application pressure was 250 kPa, with a spraying speed of 5 km hr⁻¹ and
nozzle height of 35 cm above the plant canopy [1].

4. Data Collection and Measurements:

Visual Assessment: Weed control was assessed four weeks after herbicide treatment using a
standardized rating scale (EWRC) [1].

Morphological Traits: Twenty-one days after herbicide application, five plants per plot were sampled
to measure leaf weight, stem weight, plant height, and total biomass.

Physiological Traits: Leaf samples were analyzed for total chlorophyll content and soluble protein
concentration using spectrophotometry [1].

The experimental workflow for this study is as follows:
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Key Experimental Findings on Efficacy

The study yielded significant findings on the performance of the foramsulfuron + iodosulfuron mixture

under dust stress, summarized in the table below [1] [4].

Parameter Finding / Result

Overall Efficacy (with
dust)

97.8% control of Amaranthus retroflexus

Impact of Dust (general) Contrary to expectations, dust generally increased the efficacy of most
tested herbicides, except for bentazon.

Chlorophyll Reduction
(herbicide effect)

Herbicide application independently led to a 67.5% decrease in total
chlorophyll content.

Chlorophyll Reduction
(dust effect)

Dust alone induced a 9.2% reduction in the total chlorophyll content of A.
retroflexus.

Conclusion on Dust
Interference

The effect of dust on herbicide efficacy is herbicide-dependent; the FIT
mixture remains highly effective despite dust presence.

Environmental and Safety Protocols

1. Human Health and Occupational Safety:

Personal Protective Equipment (PPE): Follow updated PPE label statements as per current

national standards (e.g., as mandated by Health Canada) [3].
Restricted-Entry Interval (REI): A standard REI of 12 hours is required for workers entering treated

areas [3].

2. Environmental Protection and Mitigation:

Spray Buffer Zones: Updated spray buffer zones are required to protect non-target aquatic and

terrestrial habitats. Applicators must consult the most recent product label for specific distances [3].
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Precautionary Statements: Product labels must include statements highlighting toxicity to aquatic

organisms and terrestrial plants [3].
Compliance Tools: In the U.S., the EPA's Pesticide App for Label Mitigations (PALM) can be

used to identify approved spray drift reduction and runoff mitigation options for ESA compliance [5].

Research Implications and Future Directions

The high efficacy of the foramsulfuron + iodosulfuron mixture under challenging environmental conditions

like dust stress is promising for semi-arid agricultural regions [1]. Future research can build on this by:

Exploring Formulation Technology: Investigating controlled-release formulations (CRFs) using

biodegradable polymers or clay minerals could further reduce application rates and environmental
leaching [6].

Integrating Sustainable Practices: Research should explore integrating this chemical tool with
Sustainable Weed Management Practices (SWMPs), such as crop rotation and cover crops, to

manage resistance and reduce environmental impact [7].
Broad-Spectrum Testing: Evaluating the mixture's efficacy against a wider range of herbicide-

resistant weed biotypes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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